Cas no 402945-51-1 ((2Z)-3-ethyl-2-({4-(Z)-2-phenyldiazen-1-ylphenyl}imino)-1,3-thiazolidin-4-one)

• Product Name: (2Z)-3-ethyl-2-({4-(Z)-2-phenyldiazen-1-ylphenyl}imino)-1,3-thiazolidin-4-one
• CAS No: 402945-51-1
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 5935454
• PubChem ID: 4557403
• Update Time: 2025-10-29

(2Z)-3-ethyl-2-({4-(Z)-2-phenyldiazen-1-ylphenyl}imino)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-ethyl-2-({4-(Z)-2-phenyldiazen-1-ylphenyl}imino)-1,3-thiazolidin-4-one
• (Z)-3-ethyl-2-((4-((Z)-phenyldiazenyl)phenyl)imino)thiazolidin-4-one
• 4-Thiazolidinone, 3-ethyl-2-[[4-(2-phenyldiazenyl)phenyl]imino]-
• 3-ethyl-2-(4-phenyldiazenylphenyl)imino-1,3-thiazolidin-4-one
• AKOS002285002
• (2Z)-3-ETHYL-2-({4-[(Z)-2-PHENYLDIAZEN-1-YL]PHENYL}IMINO)-1,3-THIAZOLIDIN-4-ONE
• F0856-0197
• DTXSID401040560
• 402945-51-1

• Inchi： 1S/C17H16N4OS/c1-2-21-16(22)12-23-17(21)18-13-8-10-15(11-9-13)20-19-14-6-4-3-5-7-14/h3-11H,2,12H2,1H3
• InChI Key： UNGMYZHIKAVHFX-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CC)C1=NC1=CC=C(N=NC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.7Ų

Additional information on (2Z)-3-ethyl-2-({4-(Z)-2-phenyldiazen-1-ylphenyl}imino)-1,3-thiazolidin-4-one

The Chemical Compound CAS No. 402945-51-1: (2Z)-3-Ethyl-2-{[4-(Z)-2-Phenyldiazen-1-Ylphenyl]Imino}-1,3-Thiazolidin-4-One

The compound CAS No. 402945-51-1, known as (2Z)-3-Ethyl-2-{[4-(Z)-2-P< span class="bold">Phenyldiazen-1-Ylphenyl]Imino}-1,3-Thiazolidin-4-One, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their versatile properties and wide-ranging uses in drug design and material science.

Recent studies have highlighted the importance of thiazolidinones in the development of novel therapeutic agents. The presence of the imino group in this compound suggests potential applications in hydrogen bonding and coordination chemistry. Additionally, the phenyldiazen moiety introduces unique electronic properties, making it a promising candidate for photochemical studies and optoelectronic materials.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have reported successful syntheses using both traditional and microwave-assisted methods, with yields ranging from 60% to 85%. The stereochemistry of the compound, particularly the (Z) configuration at the diazenyl group, plays a crucial role in determining its physical and chemical properties.

One of the most intriguing aspects of this compound is its ability to form stable complexes with transition metals. Studies have shown that the thiazolidinone ring can act as a ligand, coordinating with metals such as copper and nickel. This property opens up new avenues for its use in catalysis and metallopharmaceuticals.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties. Further research is currently underway to explore its potential as an anti-cancer agent, particularly in targeting specific signaling pathways involved in tumor growth.

The structural complexity of CAS No. 402945-51-1 makes it an ideal candidate for studying molecular recognition and self-assembling systems. Its ability to form supramolecular structures under certain conditions has been documented in recent publications, highlighting its potential in nanotechnology applications.

In conclusion, CAS No. 402945-51-1 represents a fascinating example of how advanced synthetic chemistry can lead to compounds with multifaceted properties. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both academic and industrial settings.